Cas no 608515-90-8 ([2-(trifluoromethyl)pyrimidin-5-yl]methanol)

[2-(trifluoromethyl)pyrimidin-5-yl]methanol structure
608515-90-8 structure
Product Name:[2-(trifluoromethyl)pyrimidin-5-yl]methanol
CAS No:608515-90-8
MF:C6H5F3N2O
MW:178.111911535263
MDL:MFCD09863203
CID:870601
PubChem ID:24903629
Update Time:2025-04-19

[2-(trifluoromethyl)pyrimidin-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

    • (2-(trifluoromethyl)pyrimidin-5-yl)methanol
    • 2-TRIFLUOROMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID METHYL ESTER
    • 5-(Hydroxymethyl)-2-(trifluoromethyl)pyrimidine
    • [2-(trifluoromethyl)pyrimidin-5-yl]methanol
    • 5-Pyrimidinemethanol, 2-(trifluoromethyl)-
    • AMY6402
    • SB15646
    • (2-Trifluoromethyl-pyrimidin-5-yl)-methanol
    • [2-(trifluoromethyl)-5-pyrimidinyl]methanol
    • 2-(Trifluoromethyl)-5-(hydroxymethyl)pyrimidine
    • A856274
    • (2-(Trifluoromethyl)pyrimidin-5-yl)methanol, AldrichCPR
    • DB-216561
    • SCHEMBL485770
    • EN300-105497
    • CS-0038759
    • AKOS005208242
    • MFCD09863203
    • AU-004/43508235
    • 608515-90-8
    • DS-9543
    • 2-(trifluoromethyl)-5-Pyrimidinemethanol
    • MDL: MFCD09863203
    • Inchi: 1S/C6H5F3N2O/c7-6(8,9)5-10-1-4(3-12)2-11-5/h1-2,12H,3H2
    • InChI Key: OXTLPDJYINUPDW-UHFFFAOYSA-N
    • SMILES: FC(C1N=CC(=CN=1)CO)(F)F

Computed Properties

  • Exact Mass: 206.03000
  • Monoisotopic Mass: 178.03539727 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 46
  • Molecular Weight: 178.11

Experimental Properties

  • Density: 1.445±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 174.8±40.0 ºC (760 Torr),
  • Flash Point: 59.5±27.3 ºC,
  • Solubility: Dissolution (39 g/l) (25 º C),
  • PSA: 52.08000
  • LogP: 1.28200

[2-(trifluoromethyl)pyrimidin-5-yl]methanol Pricemore >>

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